[1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone

• IUPAC Name: [1-[(2-hydroxyphenyl)methyl]piperidin-3-yl]-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C22H27NO3/c1-16(2)26-20-10-5-8-17(13-20)22(25)19-9-6-12-23(15-19)14-18-7-3-4-11-21(18)24/h3-5,7-8,10-11,13,16,19,24H,6,9,12,14-15H2,1-2H3
• InChI Key: WMYPRPBYYKEPIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)C2CCCN(C2)CC3=CC=CC=C3O
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol

Description

[1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone, also known as HPPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the family of piperidine derivatives, which have been found to exhibit a wide range of biological activities. HPPM has been shown to have significant effects on biochemical and physiological processes, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been shown to interact with a number of proteins and enzymes, including G protein-coupled receptors and ion channels. These interactions may lead to changes in the activity of neurotransmitters, ion channels, and other cellular processes.
Biochemical and Physiological Effects:
[1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone can modulate the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has also been found to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. In vivo studies have shown that [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone can produce a range of physiological effects, including changes in blood pressure, heart rate, and body temperature.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone is its versatility. This compound can be used in a variety of scientific research fields, making it a valuable tool for investigators. Additionally, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been shown to be relatively stable and easy to synthesize, which makes it a convenient compound to work with in the laboratory. However, there are also some limitations associated with the use of [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental contexts. Additionally, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone. One area of focus could be on the development of new compounds based on the [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone scaffold, with the aim of improving its pharmacological properties. Another area of interest could be on the investigation of [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone's effects on different signaling pathways and cellular processes, with the aim of understanding its mechanism of action in greater detail. Finally, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone could be studied in animal models of disease to determine its potential therapeutic applications.

Scientific Research Applications

[1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been investigated for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been shown to have significant effects on the activity of certain neurotransmitters, making it a potential candidate for the treatment of neurological disorders. In cancer research, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been found to exhibit cytotoxic effects on cancer cells, suggesting that it may have potential as an anticancer agent. In drug discovery, [1-(2-hydroxybenzyl)-3-piperidinyl](3-isopropoxyphenyl)methanone has been used as a scaffold for the development of new compounds with improved pharmacological properties.